Cas no 1509457-30-0 (2-(1-ethyl-1H-pyrazol-5-yl)propan-1-amine)

• Product Name: 2-(1-ethyl-1H-pyrazol-5-yl)propan-1-amine
• CAS No: 1509457-30-0
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6257932
• PubChem ID: 81021184
• Update Time: 2025-05-23

2-(1-ethyl-1H-pyrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-5-yl)propan-1-amine
• 1509457-30-0
• AKOS019590319
• EN300-1828942

• Inchi： 1S/C8H15N3/c1-3-11-8(4-5-10-11)7(2)6-9/h4-5,7H,3,6,9H2,1-2H3
• InChI Key： VEMSQJIBCFULHL-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC=N1)C(C)CN

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-ethyl-1H-pyrazol-5-yl)propan-1-amine

Comprehensive Overview of 2-(1-Ethyl-1H-Pyrazol-5-Yl)Propan-1-Amine (CAS 1509457-30-0): Structure, Synthesis, and Emerging Applications

2-(1-Ethyl-1H-Pyrazol-5-Yl)Propan-1-Amine (CAS No. 1509457–30–0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, a structurally diverse group known for their pharmacological relevance and functional versatility. The molecule features a five-membered pyrazole ring substituted with an ethyl group at the 1-position and a propylamine chain at the 5-position, which together contribute to its unique chemical reactivity and biological profile. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, positioning it as a valuable scaffold for drug discovery and agrochemical development.

The core structure of 2-(1-Ethyl-1H-Pyrazol–5-Yl)Propan–1-Amine is characterized by its N-heterocyclic framework, which is central to its ability to participate in hydrogen bonding, π–π stacking interactions, and other non-covalent forces critical for molecular recognition. The presence of the ethyl substituent on the pyrazole ring enhances lipophilicity, while the terminal amine group provides opportunities for further functionalization through acylation, alkylation, or conjugation with biomolecules. These properties make it an attractive candidate for designing small-molecule inhibitors targeting enzymes such as kinases, proteases, and G protein-coupled receptors (GPCRs).

In terms of synthetic routes, recent studies have highlighted the utility of transition-metal-catalyzed cross-coupling reactions for constructing the pyrazole core of this compound. For instance, palladium-catalyzed C–N bond formation between ethyl-substituted hydrazines and propionitrile precursors has been optimized to yield high-purity 2-(1-Ethyl–1H-Pyrazol–5-Yl)Propan–1-Amine with excellent regioselectivity. Additionally, microwave-assisted protocols have reduced reaction times by up to 60%, aligning with green chemistry principles by minimizing solvent usage and energy consumption.

Biological evaluations of this compound have revealed promising activity in preclinical models. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives bearing the pyrazole-propane amine motif exhibited nanomolar inhibition against mutant epidermal growth factor receptor (EGFR), a key target in non-small cell lung cancer therapy. The amine functionality was found to enhance cellular uptake via interaction with plasma membrane transporters, while the pyrazole scaffold provided stability against metabolic degradation.

Beyond pharmaceutical applications, 2-(1-Ethyl–1H-Pyrazol–5-Yl)Propan–1-Amine has shown potential in catalysis and materials engineering. Researchers at ETH Zurich reported its use as a ligand in asymmetric hydrogenation reactions under mild conditions, achieving enantioselectivities exceeding 98% ee (enantiomeric excess). The compound's ability to coordinate with transition metals through both nitrogen atoms of the pyrazole ring enables precise control over reaction stereoselectivity.

In agrochemical research, this molecule has been explored as a lead structure for herbicides targeting acetolactate synthase (ALS), an essential enzyme in plant amino acid biosynthesis. Structural modifications involving substitution at the propyl chain have led to compounds with improved herbicidal activity while maintaining low mammalian toxicity profiles. These findings were presented at the 2024 International Conference on Pesticide Chemistry.

Analytical characterization techniques such as NMR spectroscopy (¹H-NMR: δ 7.88 (s), 3.68 (q), 3.48 (t)) and high-resolution mass spectrometry confirm its structural integrity. Thermal stability studies indicate a decomposition temperature above 300°C under nitrogen atmosphere, making it suitable for high-throughput screening campaigns.

Current research trends focus on expanding its application scope through computational modeling approaches like molecular docking simulations and machine learning-based property prediction models. These tools help identify optimal substituents for enhancing solubility or binding affinity without compromising synthetic accessibility.